Cas no 659731-48-3 (5-Chloro-2-fluoro-4-iodopyridine)

5-Chloro-2-fluoro-4-iodopyridine structure
659731-48-3 structure
Product Name:5-Chloro-2-fluoro-4-iodopyridine
CAS No:659731-48-3
MF:C5H2ClFIN
MW:257.431955814362
MDL:MFCD04112566
CID:502075
PubChem ID:21865336
Update Time:2025-08-03

5-Chloro-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-fluoro-4-iodopyridine
    • Pyridine,5-chloro-2-fluoro-4-iodo-
    • BCP10102
    • SCHEMBL362025
    • MFCD04112566
    • EN300-87110
    • Pyridine, 5-chloro-2-fluoro-4-iodo-
    • FT-0650058
    • MAQBAWYSDZIKIC-UHFFFAOYSA-N
    • SY022328
    • AS-18485
    • AKOS007930394
    • A8920
    • 659731-48-3
    • DTXSID10619061
    • AB17633
    • CS-D0951
    • AM62444
    • DB-024979
    • 2-fluoro-4-iodo-5-chloropyridine
    • MDL: MFCD04112566
    • Inchi: 1S/C5H2ClFIN/c6-3-2-9-5(7)1-4(3)8/h1-2H
    • InChI Key: MAQBAWYSDZIKIC-UHFFFAOYSA-N
    • SMILES: IC1C=C(N=CC=1Cl)F

Computed Properties

  • Exact Mass: 256.89000
  • Monoisotopic Mass: 256.89045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 2.129
  • Melting Point: 83-88°C
  • Boiling Point: 250.8℃ at 760 mmHg
  • Flash Point: 105℃
  • PSA: 12.89000
  • LogP: 2.47870

5-Chloro-2-fluoro-4-iodopyridine Security Information

5-Chloro-2-fluoro-4-iodopyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Chloro-2-fluoro-4-iodopyridine Production Method

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